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Compound of Interest

Compound Name: C25H30BrN3O4S

Cat. No.: B12619884 Get Quote

Researchers, scientists, and drug development professionals seeking information on the

chemical compound with the molecular formula C25H30BrN3O4S will find that this specific

combination of atoms does not correspond to a readily identifiable or well-documented

substance in major chemical databases. Extensive searches of prominent chemical

repositories, including PubChem, have yielded no exact matches for this formula.

This lack of data presents a significant challenge in providing an in-depth technical guide as

requested. The core requirements of summarizing quantitative data, detailing experimental

protocols, and visualizing signaling pathways are contingent upon the existence of published

research and established properties for a given compound.

A Potential Near Match: C25H30BrN3O3
While the exact formula C25H30BrN3O4S remains elusive, a structurally similar compound

with the molecular formula C25H30BrN3O3 has been identified in the PubChem database. This

compound is named N-[3-[4-[(4-bromophenyl)methyl]piperazine-1-carbonyl]phenyl]-2-ethyl-2-

formylbutanamide[1].

It is plausible that the requested molecular formula may contain a typographical error, and that

this identified compound is the intended subject of inquiry. Below is a summary of the available

computed data for this related molecule.
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Chemical Properties and Structure of N-[3-[4-[(4-
bromophenyl)methyl]piperazine-1-
carbonyl]phenyl]-2-ethyl-2-formylbutanamide
(C25H30BrN3O3)
This section provides an overview of the structural and physicochemical properties of the

potential analogue, C25H30BrN3O3, based on computational models.

Structure
IUPAC Name: N-[3-[4-[(4-bromophenyl)methyl]piperazine-1-carbonyl]phenyl]-2-ethyl-2-

formylbutanamide[1]

SMILES: CCC(CC)

(C=O)C(=O)NC1=CC=CC(=C1)C(=O)N2CCN(CC2)CC3=CC=C(C=C3)Br[1]

InChI: InChI=1S/C25H30BrN3O3/c1-3-25(4-2,18-30)24(32)27-22-7-5-6-20(16-22)23(31)29-

14-12-28(13-15-29)17-19-8-10-21(26)11-9-19/h5-11,16,18H,3-4,12-15,17H2,1-2H3,

(H,27,32)[1]

Physicochemical Properties
Property Value Reference

Molecular Weight 500.4 g/mol [1]

Exact Mass 499.14705 Da [1]

XLogP3-AA 4.4 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 8 [1]

Topological Polar Surface Area 69.7 Å² [1]
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Further Research and Clarification
Due to the absence of information on a compound with the exact formula C25H30BrN3O4S,

the following steps are recommended for the intended audience:

Verify the Molecular Formula: Double-check the source of the molecular formula for any

potential typographical errors. The presence of sulfur (S) and an additional oxygen (O) atom

are the key discrepancies.

Consult Source Literature: If the formula was obtained from a scientific publication, patent, or

internal research document, a thorough review of that source is critical to identify the correct

chemical name and structure.

Consider Structural Analogues: If the intended compound is indeed novel, research on

structurally similar compounds, such as the C25H30BrN3O3 analogue presented here, may

provide initial insights into potential biological activities and chemical properties.

Without a confirmed and documented chemical entity, it is not possible to provide the requested

detailed experimental protocols or to generate meaningful diagrams of signaling pathways or

experimental workflows. Should the correct molecular formula and compound identity be

established, a comprehensive technical guide could then be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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